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  4. (2Z,5S,8R,9S,10S,13S,14S,17R)-17-Hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
(2Z,5S,8R,9S,10S,13S,14S,17R)-17-Hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one (2Z,5S,8R,9S,10S,13S,14S,17R)-17-Hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 18045-52-8
VCID: VC0092145
InChI: InChI=1S/C21H32O3/c1-19-11-13(12-22)18(23)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h12,14-17,22,24H,4-11H2,1-3H3/b13-12-/t14-,15+,16-,17-,19-,20-,21+/m0/s1
SMILES: CC12CCC3C(C1CCC2(C)O)CCC4C3(CC(=CO)C(=O)C4)C
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol

(2Z,5S,8R,9S,10S,13S,14S,17R)-17-Hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one

CAS No.: 18045-52-8

Main Products

VCID: VC0092145

Molecular Formula: C21H32O3

Molecular Weight: 332.5 g/mol

(2Z,5S,8R,9S,10S,13S,14S,17R)-17-Hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one - 18045-52-8

CAS No. 18045-52-8
Product Name (2Z,5S,8R,9S,10S,13S,14S,17R)-17-Hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
Molecular Formula C21H32O3
Molecular Weight 332.5 g/mol
IUPAC Name (2Z,5S,8R,9S,10S,13S,14S,17R)-17-hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H32O3/c1-19-11-13(12-22)18(23)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h12,14-17,22,24H,4-11H2,1-3H3/b13-12-/t14-,15+,16-,17-,19-,20-,21+/m0/s1
Standard InChIKey ICMWWNHDUZJFDW-WUUIRBGBSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@]2(C)O)CC[C@@H]4[C@@]3(C/C(=C/O)/C(=O)C4)C
SMILES CC12CCC3C(C1CCC2(C)O)CCC4C3(CC(=CO)C(=O)C4)C
Canonical SMILES CC12CCC3C(C1CCC2(C)O)CCC4C3(CC(=CO)C(=O)C4)C
PubChem Compound 12069762
Last Modified Nov 11 2021
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